Cas no 3388-72-5 (1-(Hydroxyethyl)-2-(8-heptadecenyl)imidazoline acetate)
3388-72-5 structure
Product Name:1-(Hydroxyethyl)-2-(8-heptadecenyl)imidazoline acetate
CAS No:3388-72-5
MF:C24H46N2O3
MW:410.633647441864
CID:310585
PubChem ID:6436930
Update Time:2025-04-19
1-(Hydroxyethyl)-2-(8-heptadecenyl)imidazoline acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-(Hydroxyethyl)-2-(8-heptadecenyl)imidazoline acetate
- 1H-Imidazole-1-ethanol, 2-(8-heptadecen-1-yl)-4,5-dihydro-, acetate (1:1)
- 1H-Imidazole-1-ethanol, 2-(8-heptadecenyl)-4,5-dihydro-, monoacetate (salt)
- 2-(Heptadec-8-enyl)-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium acetate
- 2-{2-[(8E)-heptadec-8-en-1-yl]-4,5-dihydro-1H-imidazol-1-yl}ethanol acetate (salt)
- EINECS 222-218-7
- 3388-72-5
- SCHEMBL8855963
-
- Inchi: 1S/C22H42N2O.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-23-18-19-24(22)20-21-25;1-2(3)4/h9-10,25H,2-8,11-21H2,1H3;1H3,(H,3,4)/b10-9+;
- InChI Key: AZCYDMTVXLBAEM-RRABGKBLSA-N
- SMILES: OCCN1CCN=C1CCCCCCC/C=C/CCCCCCCC.OC(C)=O
Computed Properties
- Exact Mass: 410.35108
- Monoisotopic Mass: 410.350843
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 17
- Complexity: 383
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.1
Experimental Properties
- Boiling Point: 498.3°Cat760mmHg
- Flash Point: 255.2°C
- PSA: 77.16
1-(Hydroxyethyl)-2-(8-heptadecenyl)imidazoline acetate Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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